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Triisononyl trimellitate Triisononyl trimellitate
Brand Name: Vulcanchem
CAS No.: 53894-23-8
VCID: VC0167210
InChI: InChI=1S/C36H60O6/c1-28(2)19-13-7-10-16-24-40-34(37)31-22-23-32(35(38)41-25-17-11-8-14-20-29(3)4)33(27-31)36(39)42-26-18-12-9-15-21-30(5)6/h22-23,27-30H,7-21,24-26H2,1-6H3
SMILES: CC(C)CCCCCCOC(=O)C1=CC(=C(C=C1)C(=O)OCCCCCCC(C)C)C(=O)OCCCCCCC(C)C
Molecular Formula: C36H60O6
Molecular Weight: 588.9 g/mol

Triisononyl trimellitate

CAS No.: 53894-23-8

Reference Standards

VCID: VC0167210

Molecular Formula: C36H60O6

Molecular Weight: 588.9 g/mol

Triisononyl trimellitate - 53894-23-8

CAS No. 53894-23-8
Product Name Triisononyl trimellitate
Molecular Formula C36H60O6
Molecular Weight 588.9 g/mol
IUPAC Name tris(7-methyloctyl) benzene-1,2,4-tricarboxylate
Standard InChI InChI=1S/C36H60O6/c1-28(2)19-13-7-10-16-24-40-34(37)31-22-23-32(35(38)41-25-17-11-8-14-20-29(3)4)33(27-31)36(39)42-26-18-12-9-15-21-30(5)6/h22-23,27-30H,7-21,24-26H2,1-6H3
Standard InChIKey YPDXSCXISVYHOB-UHFFFAOYSA-N
SMILES CC(C)CCCCCCOC(=O)C1=CC(=C(C=C1)C(=O)OCCCCCCC(C)C)C(=O)OCCCCCCC(C)C
Canonical SMILES CC(C)CCCCCCOC(=O)C1=CC(=C(C=C1)C(=O)OCCCCCCC(C)C)C(=O)OCCCCCCC(C)C
Physical Description Liquid
Synonyms TRIISONONYL BENZENE-1,2,4-TRICARBOXYLATE
PubChem Compound 104635
Last Modified Nov 11 2021
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